2-(1H-benzimidazol-2-yl)-3-[(2-ethylphenyl)amino]acrylonitrile

• IUPAC Name: (E)-2-(1H-benzimidazol-2-yl)-3-(2-ethylanilino)prop-2-enenitrile
• InChI: InChI=1S/C18H16N4/c1-2-13-7-3-4-8-15(13)20-12-14(11-19)18-21-16-9-5-6-10-17(16)22-18/h3-10,12,20H,2H2,1H3,(H,21,22)/b14-12+
• InChI Key: YCAYDHLHJJDTGY-WYMLVPIESA-N
• Canonical SMILES: CCC1=CC=CC=C1NC=C(C#N)C2=NC3=CC=CC=C3N2
• Isomeric SMILES: CCC1=CC=CC=C1N/C=C(\C#N)/C2=NC3=CC=CC=C3N2
• Molecular Formula: C18H16N4
• Molecular Weight: 288.3 g/mol

Description

Benzimidazole derivatives, including compounds with acrylonitrile groups, are a focal point of research due to their diverse biological activities and applications in various fields such as materials science, pharmacology, and chemistry. These compounds are known for their potential as anticancer agents and their ability to interact with DNA. Their synthesis and the exploration of their physical and chemical properties are crucial for developing new materials and drugs.

Synthesis Analysis

The synthesis of benzimidazole derivatives, especially those related to acrylonitriles, involves the formation of the benzimidazole ring followed by the introduction of acrylonitrile groups. Methods typically involve condensation reactions and are aimed at producing compounds with specific structural features to enhance their biological activities or physical properties (Hranjec et al., 2010).

Molecular Structure Analysis

The molecular and crystal structures of these compounds reveal significant insights into their planarity, aromaticity, and potential for intercalation into DNA. X-ray crystallography has been used to determine the structures, showing how variations in substituents affect the compounds' planarity and interactions, such as hydrogen bonding, crucial for their biological activities (Hranjec et al., 2009).

Chemical Reactions and Properties

Benzimidazole acrylonitriles participate in a variety of chemical reactions, including condensation and addition reactions, which are essential for synthesizing targeted derivatives. These reactions are influenced by the presence of the acrylonitrile group and the benzimidazole moiety, which can undergo nucleophilic addition reactions and serve as ligands in coordination compounds (Falcón-León et al., 2014).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystalline structure, are closely related to the molecular structure. For example, the introduction of different substituents can significantly affect these properties, which is crucial for designing compounds with desirable characteristics for specific applications.

Chemical Properties Analysis

Benzimidazole derivatives exhibit a range of chemical properties, including their reactivity towards different chemical agents, their potential as corrosion inhibitors, and their interaction with metal ions. These properties are exploited in various applications, including anticorrosive materials and the design of new chemosensors (Tigori et al., 2022).